Cas no 866895-13-8 (1-3-(4-chlorobenzenesulfonyl)-6-methoxyquinolin-4-ylpiperidine-4-carboxamide)
1-3-(4-chlorobenzenesulfonyl)-6-methoxyquinolin-4-ylpiperidine-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1-3-(4-chlorobenzenesulfonyl)-6-methoxyquinolin-4-ylpiperidine-4-carboxamide
- AKOS032464618
- F1607-0520
- 1-[3-(4-chlorophenyl)sulfonyl-6-methoxyquinolin-4-yl]piperidine-4-carboxamide
- 866895-13-8
- 1-[3-(4-chlorobenzenesulfonyl)-6-methoxyquinolin-4-yl]piperidine-4-carboxamide
-
- Inchi: 1S/C22H22ClN3O4S/c1-30-16-4-7-19-18(12-16)21(26-10-8-14(9-11-26)22(24)27)20(13-25-19)31(28,29)17-5-2-15(23)3-6-17/h2-7,12-14H,8-11H2,1H3,(H2,24,27)
- InChI Key: TZLJRBFJDJUEDP-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)S(C1=CN=C2C=CC(=CC2=C1N1CCC(C(N)=O)CC1)OC)(=O)=O
Computed Properties
- Exact Mass: 459.1019551g/mol
- Monoisotopic Mass: 459.1019551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 730
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 111Ų
1-3-(4-chlorobenzenesulfonyl)-6-methoxyquinolin-4-ylpiperidine-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1607-0520-2μmol |
1-[3-(4-chlorobenzenesulfonyl)-6-methoxyquinolin-4-yl]piperidine-4-carboxamide |
866895-13-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1607-0520-5μmol |
1-[3-(4-chlorobenzenesulfonyl)-6-methoxyquinolin-4-yl]piperidine-4-carboxamide |
866895-13-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1607-0520-10μmol |
1-[3-(4-chlorobenzenesulfonyl)-6-methoxyquinolin-4-yl]piperidine-4-carboxamide |
866895-13-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1607-0520-20μmol |
1-[3-(4-chlorobenzenesulfonyl)-6-methoxyquinolin-4-yl]piperidine-4-carboxamide |
866895-13-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1607-0520-1mg |
1-[3-(4-chlorobenzenesulfonyl)-6-methoxyquinolin-4-yl]piperidine-4-carboxamide |
866895-13-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1607-0520-2mg |
1-[3-(4-chlorobenzenesulfonyl)-6-methoxyquinolin-4-yl]piperidine-4-carboxamide |
866895-13-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1607-0520-3mg |
1-[3-(4-chlorobenzenesulfonyl)-6-methoxyquinolin-4-yl]piperidine-4-carboxamide |
866895-13-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1607-0520-4mg |
1-[3-(4-chlorobenzenesulfonyl)-6-methoxyquinolin-4-yl]piperidine-4-carboxamide |
866895-13-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1607-0520-5mg |
1-[3-(4-chlorobenzenesulfonyl)-6-methoxyquinolin-4-yl]piperidine-4-carboxamide |
866895-13-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1607-0520-10mg |
1-[3-(4-chlorobenzenesulfonyl)-6-methoxyquinolin-4-yl]piperidine-4-carboxamide |
866895-13-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
1-3-(4-chlorobenzenesulfonyl)-6-methoxyquinolin-4-ylpiperidine-4-carboxamide Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on 1-3-(4-chlorobenzenesulfonyl)-6-methoxyquinolin-4-ylpiperidine-4-carboxamide
Exploring the Potential of 1-3-(4-chlorobenzenesulfonyl)-6-methoxyquinolin-4-ylpiperidine-4-carboxamide (CAS No. 866895-13-8) in Modern Research
In the rapidly evolving field of medicinal chemistry, 1-3-(4-chlorobenzenesulfonyl)-6-methoxyquinolin-4-ylpiperidine-4-carboxamide (CAS No. 866895-13-8) has emerged as a compound of significant interest. This quinoline derivative, characterized by its unique structural features, is gaining attention for its potential applications in various research domains. With the increasing demand for novel bioactive molecules, understanding the properties and possibilities of this compound is crucial for scientists and industry professionals alike.
The molecular structure of 1-3-(4-chlorobenzenesulfonyl)-6-methoxyquinolin-4-ylpiperidine-4-carboxamide combines several pharmacologically relevant moieties: a quinoline core, a chlorobenzenesulfonyl group, and a piperidine carboxamide unit. This combination creates a molecule with interesting physicochemical properties, including moderate lipophilicity and potential for hydrogen bonding, which are essential considerations in drug discovery and material science applications.
Recent studies have highlighted the importance of quinoline derivatives in addressing current research challenges, particularly in the development of new therapeutic agents. The presence of the methoxy group at position 6 and the chlorobenzenesulfonyl moiety in this compound suggests potential for selective interactions with biological targets, making it a valuable scaffold for further structural optimization.
From a synthetic chemistry perspective, CAS 866895-13-8 represents an interesting case study in heterocyclic compound formation. The incorporation of the piperidine-4-carboxamide unit adds complexity to the molecule while potentially enhancing its stability and bioavailability characteristics. These structural attributes align well with current trends in pharmaceutical research that emphasize the development of compounds with improved pharmacokinetic profiles.
The potential applications of 1-3-(4-chlorobenzenesulfonyl)-6-methoxyquinolin-4-ylpiperidine-4-carboxamide extend beyond medicinal chemistry. Materials scientists are exploring similar structures for their electronic properties and potential use in organic semiconductors. The conjugated system present in the quinoline core, combined with the electron-withdrawing sulfonyl group, creates interesting possibilities for charge transport applications.
Quality control and characterization of CAS 866895-13-8 present specific analytical challenges that reflect broader issues in modern chemical research. Advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography are typically employed to verify the purity and structure of this compound, ensuring reliable results in research applications.
As the scientific community continues to explore structure-activity relationships in complex organic molecules, 1-3-(4-chlorobenzenesulfonyl)-6-methoxyquinolin-4-ylpiperidine-4-carboxamide serves as an excellent example of how subtle structural modifications can lead to significant changes in molecular properties. This aligns with current research priorities that emphasize rational drug design and molecular engineering approaches.
The stability and storage requirements of 866895-13-8 are important practical considerations for researchers. Like many specialized organic compounds, proper handling under controlled conditions is essential to maintain its integrity for experimental use. These considerations are particularly relevant given the growing emphasis on reproducibility in scientific research.
From a commercial perspective, the availability of 1-3-(4-chlorobenzenesulfonyl)-6-methoxyquinolin-4-ylpiperidine-4-carboxamide reflects the expanding market for research chemicals. Suppliers are increasingly offering custom synthesis services for such specialized compounds, catering to the needs of academic and industrial researchers working on cutting-edge projects.
Future research directions for this compound may include exploration of its potential as a building block for more complex molecular architectures or investigation of its fundamental chemical properties. The versatility of the quinoline-piperidine scaffold suggests numerous possibilities for structural diversification and application-specific optimization.
In conclusion, 1-3-(4-chlorobenzenesulfonyl)-6-methoxyquinolin-4-ylpiperidine-4-carboxamide (CAS No. 866895-13-8) represents an intriguing subject for contemporary chemical research. Its structural features and potential applications position it as a compound worthy of further investigation across multiple scientific disciplines, from pharmaceutical development to materials science. As research methodologies continue to advance, our understanding of this molecule's full potential will undoubtedly expand.
866895-13-8 (1-3-(4-chlorobenzenesulfonyl)-6-methoxyquinolin-4-ylpiperidine-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)